Cas no 2228329-51-7 (2-Thiazolesulfinic acid, 4-cyclopropyl-)

• Product Name: 2-Thiazolesulfinic acid, 4-cyclopropyl-
• CAS No: 2228329-51-7
• MF: C₆H₇NO₂S₂
• MW: 189.25527882576
• CID: 5302109
• Update Time: 2025-07-02

2-Thiazolesulfinic acid, 4-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolesulfinic acid, 4-cyclopropyl-

• Inchi： 1S/C6H7NO2S2/c8-11(9)6-7-5(3-10-6)4-1-2-4/h3-4H,1-2H2,(H,8,9)
• InChI Key： UQPADNPYGDCXOX-UHFFFAOYSA-N
• SMILES： S1C=C(C2CC2)N=C1S(O)=O

Additional information on 2-Thiazolesulfinic acid, 4-cyclopropyl-

Exploring the Properties and Applications of 2-Thiazolesulfinic acid, 4-cyclopropyl- (CAS No. 2228329-51-7)

In the realm of organic chemistry, 2-Thiazolesulfinic acid, 4-cyclopropyl- (CAS No. 2228329-51-7) has garnered significant attention due to its unique structural features and potential applications. This compound belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities and industrial relevance. The presence of a cyclopropyl group at the 4-position and a sulfinic acid moiety at the 2-position makes this molecule particularly interesting for researchers exploring novel synthetic pathways and functional materials.

Recent advancements in pharmaceutical research have highlighted the importance of thiazole derivatives as key building blocks for drug discovery. The 4-cyclopropyl substitution in 2-Thiazolesulfinic acid enhances its stability and may influence its binding affinity to biological targets. Scientists are particularly interested in how this compound could be utilized in the development of new antimicrobial agents, given the growing global concern about antibiotic resistance - a topic frequently searched in academic databases and AI-powered research tools.

From a synthetic chemistry perspective, the sulfinic acid group in this compound offers versatile reactivity patterns. It can participate in various coupling reactions, making CAS 2228329-51-7 a valuable intermediate for constructing more complex molecular architectures. This characteristic aligns with current trends in green chemistry, as researchers seek efficient methods to minimize waste and improve atom economy in synthetic processes - another hot topic frequently appearing in scientific literature searches.

The unique electronic properties of 2-Thiazolesulfinic acid, 4-cyclopropyl- have also attracted attention in materials science. Its potential applications in organic electronics and photovoltaic materials are being explored, particularly in the context of developing more efficient solar cells - a subject of intense research given the global push for renewable energy solutions. The compound's ability to participate in charge-transfer complexes makes it an interesting candidate for these applications.

Analytical characterization of CAS 2228329-51-7 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help confirm the compound's structure and purity, which are crucial for both research and potential industrial applications. The growing availability of these analytical tools, coupled with increasing interest in structure-activity relationships, has made such characterization data highly sought after in scientific databases.

In the context of drug metabolism studies, the cyclopropyl-thiazole core of this compound presents interesting possibilities. The cyclopropane ring is known to influence metabolic stability, a factor that pharmaceutical researchers frequently investigate when optimizing drug candidates. This aspect connects to broader discussions in medicinal chemistry about improving drug bioavailability and reducing side effects - topics that consistently rank high in scientific search queries.

The synthesis of 2-Thiazolesulfinic acid, 4-cyclopropyl- typically involves multi-step procedures that highlight modern synthetic methodologies. Recent publications have explored more efficient routes to this compound, reflecting the chemical community's ongoing efforts to develop sustainable synthetic strategies. These developments are particularly relevant to researchers searching for "green synthesis methods" or "atom-economical reactions" in academic databases.

From a regulatory perspective, proper handling and storage of CAS 2228329-51-7 are essential to maintain its stability. While not classified as hazardous under standard regulations, appropriate laboratory practices should always be followed when working with this or any chemical compound. This emphasis on safety aligns with current best practices in chemical research and responds to frequent search queries about chemical handling procedures.

The potential of 2-Thiazolesulfinic acid, 4-cyclopropyl- extends beyond traditional chemistry applications. Its unique structure makes it a candidate for exploration in fields like chemical biology and bioorthogonal chemistry, where researchers are developing new tools for studying biological systems. These interdisciplinary applications connect to trending research topics frequently appearing in scientific literature searches.

As research continues, the scientific community anticipates discovering more applications for this versatile compound. Future directions may include exploring its use in catalyst systems, as a ligand in coordination chemistry, or as a precursor for more complex heterocyclic systems. These potential developments respond to the growing interest in "functional materials" and "advanced chemical synthesis" visible in current scientific search trends.